Cas no 326916-60-3 (2-Cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)prop-2-enamide)

• Product Name: 2-Cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)prop-2-enamide
• CAS No: 326916-60-3
• MF: C₁₅H₁₀F₂N₂OS₂
• MW: 336.379507541656
• CID: 6444254
• PubChem ID: 6215735
• Update Time: 2025-06-08

2-Cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 326916-60-3
• 2-cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)prop-2-enamide
• EN300-26599268
• Z56784983
• 2-Cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C15H10F2N2OS2/c16-15(17)22-11-3-1-9(2-4-11)13-6-5-12(21-13)7-10(8-18)14(19)20/h1-7,15H,(H2,19,20)/b10-7+
• InChI Key： FJHRONVMKADNMU-JXMROGBWSA-N
• SMILES： S1C(/C=C(\C#N)/C(N)=O)=CC=C1C1C=CC(=CC=1)SC(F)F

Computed Properties

• Exact Mass: 336.02026162g/mol
• Monoisotopic Mass: 336.02026162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 120Ų

Additional information on 2-Cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)prop-2-enamide

Introduction to 2-Cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 326916-60-3, identified as 2-Cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)prop-2-enamide, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple functional groups, including a cyano group, a thiophene ring, and a difluoromethyl sulfanyl moiety, makes it a versatile candidate for further exploration.

In recent years, the field of medicinal chemistry has seen significant advancements in the design and synthesis of molecules that target specific biological pathways. 2-Cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)prop-2-enamide stands out as a promising candidate due to its unique structural features. The thiophene ring, a common component in many bioactive molecules, is known for its ability to interact with biological targets in a manner that enhances binding affinity. Additionally, the difluoromethyl sulfanyl group introduces additional complexity, which can influence the compound's pharmacokinetic properties and bioavailability.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in drug discovery, and modulating their activity can lead to therapeutic benefits. The cyano group in 2-Cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)prop-2-enamide can act as a hydrogen bond acceptor, enhancing interactions with enzyme active sites. This feature is particularly valuable in designing molecules that can selectively inhibit or activate specific enzymes.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their biological properties. In the case of 2-Cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)prop-2-enamide, the difluoromethyl sulfanyl group is expected to enhance metabolic stability and improve binding affinity to biological targets. These properties make it an attractive candidate for further development as a lead compound in drug discovery.

The synthesis of 2-Cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)prop-2-enamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, is essential for constructing the complex framework of this molecule. These techniques have revolutionized the field of organic synthesis and have enabled the preparation of increasingly complex molecules with high precision.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity. This includes in vitro assays to assess its interaction with target enzymes and receptors, as well as cell-based assays to evaluate its effects on cellular processes. The data generated from these studies provide valuable insights into the compound's potential therapeutic applications.

The integration of computational methods into drug discovery has also played a crucial role in understanding the properties of 2-Cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)prop-2-enamide. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at the atomic level. This information is used to guide further optimization efforts and to identify potential lead compounds that exhibit enhanced activity.

In conclusion, 2-Cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)prop-2-enamide represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features make it a promising candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutics that address unmet medical needs.